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Compound of Interest

Compound Name:
N,N-Dimethylformamide

dineopentyl acetal

Cat. No.: B1217958 Get Quote

An In-depth Technical Guide to N,N-Dimethylformamide dineopentyl acetal

This technical guide provides a comprehensive overview of N,N-Dimethylformamide
dineopentyl acetal, a versatile reagent in organic synthesis. The document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research. It covers the compound's structural details, physicochemical properties, synthesis,

and key applications, with a focus on experimental protocols and mechanistic insights.

Compound Identification and Structural Formula
IUPAC Name: 1,1-bis(2,2-dimethylpropoxy)-N,N-dimethylmethanamine[1]

Synonyms: N,N-DMFDNPA[1]

CAS Number: 4909-78-8

Molecular Formula: C₁₃H₂₉NO₂[1]

Structural Formula:

Condensed Structural Formula: (CH₃)₂NCH[OCH₂C(CH₃)₃]₂[1]
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A summary of the key physical, chemical, and spectroscopic properties of N,N-
Dimethylformamide dineopentyl acetal is presented below.

Table 1: Physicochemical Properties

Property Value Reference(s)

Molecular Weight 231.37 g/mol [1]

Appearance Colorless liquid [2]

Density 0.829 g/mL at 25°C [3]

Boiling Point 85-87°C at 10 mmHg [3]

Refractive Index n20/D 1.412 [3]

Solubility
Hydrolyzes in water; soluble in

most organic solvents.
[1]

Stability Moisture sensitive.

Table 2: Spectroscopic Data

Technique Data Reference(s)

¹H NMR

𝛿 3.0-3.5 ppm (s, 4H, OCH₂) 𝛿

2.2-2.4 ppm (s, 6H, N(CH₃)₂) 𝛿

0.8-1.0 ppm (s, 18H, C(CH₃)₃)

[1]

¹³C NMR

𝛿 100-110 ppm (Acetal C) 𝛿

65-75 ppm (OCH₂) 𝛿 35-45

ppm (N(CH₃)₂) 𝛿 30-35 ppm

(C(CH₃)₃) 𝛿 25-30 ppm

(C(CH₃)₃)

[1]

Mass Spec. Molecular Ion [M]⁺ at m/z 231 [1]

IR
2950-2970 cm⁻¹ (C-H

stretching)
[1]
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Synthesis and Reaction Mechanisms
N,N-Dimethylformamide dineopentyl acetal is a valuable reagent in a variety of chemical

transformations, primarily acting as a dehydrating and alkylating agent.

Synthesis of N,N-Dimethylformamide dineopentyl acetal
The synthesis of N,N-Dimethylformamide dineopentyl acetal typically involves the reaction

of N,N-dimethylformamide (DMF) with neopentyl alcohol in the presence of an acid catalyst.

N,N-Dimethylformamide

Reaction

Neopentyl Alcohol (2 eq.) Acid Catalyst

N,N-Dimethylformamide
dineopentyl acetal Water

Click to download full resolution via product page

General synthesis workflow for N,N-Dimethylformamide dineopentyl acetal.

Experimental Protocol: General Synthesis

A general procedure for the synthesis of DMF acetals involves the reaction of a Vilsmeier

reagent with a sodium alkoxide. The following is a representative protocol:

A solution of N,N-dialkyl(chloromethylene)ammonium chloride (Vilsmeier reagent, 1 mole) in

chloroform (500-640 mL) is prepared and stirred.

Sodium neopentoxide (2.1 moles) in neopentyl alcohol (1 L) is added to the stirred solution.

The mixture is stirred for 1 hour at 20°C.

The precipitated sodium chloride is removed by filtration.
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The filtrate is subjected to distillation under reduced pressure to isolate the N,N-
Dimethylformamide dineopentyl acetal.

Mechanism of Action in Esterification
N,N-Dimethylformamide dineopentyl acetal is an effective reagent for the esterification of

carboxylic acids. The reaction proceeds through the formation of a highly reactive intermediate.

The acetal thermally eliminates an alkoxide to form an alkoxymethylidene-N,N-

dimethylammonium cation, which is a potent electrophile.
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Esterification

DMF Dineopentyl Acetal

Alkoxymethylidene-N,N-dimethylammonium Cation
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elimination
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Thermal
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Reaction with
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DMF

Click to download full resolution via product page

Mechanism of esterification using N,N-Dimethylformamide dineopentyl acetal.
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Applications in Organic Synthesis
This acetal is utilized in several key synthetic transformations.

Esterification of Nα-Fluorenylmethyloxycarbonylamino
Acids (Fmoc)
N,N-Dimethylformamide dineopentyl acetal serves as an efficient condensing agent for the

esterification of Fmoc-protected amino acids, a crucial step in solid-phase peptide synthesis.[4]

This method is advantageous as it helps to avoid side reactions such as dimerization and

racemization that can occur with other coupling agents.[4]

Experimental Protocol: Esterification of an N-Protected Amino Acid (Representative)

The following protocol is adapted from a procedure using the di-tert-butyl acetal and is

representative of the conditions that would be used with the dineopentyl acetal.

A solution of the N-protected amino acid (e.g., N-acetyl-L-phenylalanine, 1.0 g, 4.78 mmol) in

N,N-Dimethylformamide dineopentyl acetal (6.0 equivalents) is prepared.

The solution is stirred at 60°C overnight.

The reaction progress is monitored by a suitable chromatographic technique (e.g., UPLC or

TLC).

Upon completion, the solvent is removed under reduced pressure.

The residue is purified by silica gel column chromatography to yield the desired neopentyl

ester.

Lactonization of ω-Hydroxyacids
The reagent is effective in promoting the intramolecular esterification (lactonization) of ω-

hydroxyacids to form lactones, including medium and large ring systems (up to 16-membered

rings).[2]

Conversion of Primary Alcohols to Alkylating Agents
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Primary alcohols can be converted into effective alkylating agents using N,N-
Dimethylformamide dineopentyl acetal. This is particularly useful for the alkylation of thiols.

[2]

Safety and Handling
N,N-Dimethylformamide dineopentyl acetal is a flammable liquid and should be handled with

appropriate safety precautions. It is sensitive to moisture and should be stored under an inert

atmosphere. It may cause skin and eye irritation. For detailed safety information, refer to the

material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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